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Compound of Interest
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Cat. No.: B6594959

Introduction

Metyltetraprole is a novel quinone outside inhibitor (Qol) fungicide demonstrating high efficacy
against a broad spectrum of fungal pathogens in cereal crops, including those with resistance
to other Qol fungicides.[1][2][3][4] Developed by Sumitomo Chemical, this active ingredient is
characterized by a unique tetrazolinone moiety that allows it to effectively control key diseases
in wheat and barley such as Septoria leaf blotch (Zymoseptoria tritici) and net blotch
(Pyrenophora teres).[1][2][3] This document provides detailed application notes and
experimental protocols for the use of Metyltetraprole in research and field trial settings.

Mechanism of Action

Metyltetraprole functions by inhibiting the mitochondrial respiratory chain at Complex Il (the
cytochrome bcl complex).[1][2][3][4] This action blocks electron transfer, thereby disrupting
ATP synthesis and leading to fungal cell death.[3] A key advantage of Metyltetraprole is its
efficacy against fungal strains that have developed resistance to other Qol fungicides through
the G143A mutation in the cytochrome b gene.[2][3] The compact structure of
Metyltetraprole's tetrazolinone pharmacophore is thought to prevent the steric hindrance that
reduces the binding of other Qols in these resistant strains.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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